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Compound of Interest

Compound Name: Soclac

Cat. No.: B8236292

Introduction

Soclac is a potent and irreversible inhibitor of acid ceramidase (AC), a key lysosomal enzyme
responsible for the hydrolysis of ceramide into sphingosine and a fatty acid.[1][2] Elevated AC
activity is observed in several types of cancer, where it contributes to pro-survival signaling by
reducing the levels of pro-apoptotic ceramide and increasing the levels of pro-proliferative
sphingosine-1-phosphate. By inhibiting AC, Soclac leads to the accumulation of ceramide
within cancer cells, thereby promoting apoptosis. These characteristics make Soclac a
compelling tool for preclinical cancer research, particularly in studies involving mouse xenograft
models.

Note: The following sections provide a detailed overview of Soclac's mechanism of action, its
application in in vitro studies, and a generalized protocol for its potential use in mouse
xenograft models. It is important to note that specific in vivo administration and dosage
regimens for Soclac have not been extensively published and would require empirical
determination.

Mechanism of Action and Signaling Pathway

Soclac exerts its effects by irreversibly binding to the active site of acid ceramidase, thereby
inhibiting its enzymatic activity. This leads to a buildup of ceramide, a bioactive lipid that acts as
a tumor suppressor by inducing cell cycle arrest and apoptosis.

Ceramide Signaling Pathway and Soclac Inhibition
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The diagram below illustrates the central role of acid ceramidase in ceramide metabolism and
the point of intervention for Soclac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8236292?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10956054/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10956054/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8163297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8163297/
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8236292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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